2-Fluoro-4-hydrazinylbenzonitrile hydrochloride

• Molecular Formula: C7H7ClFN3
• Molecular Weight: 187.60 g/mol
• SMILES: C1=CC(=C(C=C1NN)F)C#N.Cl
• InChI: InChI=1S/C7H6FN3.ClH/c8-7-3-6(11-10)2-1-5(7)4-9;/h1-3,11H,10H2;1H
• InChIKey: SYYNTZNNTBXENR-UHFFFAOYSA-N

2-Fluoro-4-hydrazinylbenzonitrile Hydrochloride: Overview

2-Fluoro-4-hydrazinylbenzonitrile hydrochloride (CAS: not explicitly assigned in primary literature but referenced as the hydrochloride salt of 129946-64-1) is a fluorinated aromatic hydrazine derivative with the molecular formula C₇H₇ClFN₃ and a molecular weight of 187.60 g/mol . The compound features a benzene ring substituted with a fluorine atom at the 2-position, a hydrazinyl group at the 4-position, a nitrile group at the 1-position, and a hydrochloride counterion that enhances its stability and solubility compared to the free base form . Its synthesis typically proceeds via hydrazine substitution on a fluorinated benzonitrile precursor, such as the reaction of 2-fluoro-4-bromobenzonitrile with hydrazine hydrate under reflux in ethanol, followed by salt formation with hydrochloric acid . This compound is primarily utilized as a versatile building block in organic synthesis, particularly for the construction of nitrogen-containing heterocycles and as a precursor in the development of bioactive molecules [1].

Synthetic Building Block Hydrazine handle for N-heterocycle assembly and bioactive derivatization

Hydrochloride Salt Form Enhanced stability and solubility for reproducible solution-phase chemistry

2-Fluoro Substitution Pattern Ortho-fluorine modifies electronic profile and may improve downstream metabolic stability

• [1] Kuujia. (n.d.). Cas no 129946-64-1 (2-Fluoro-4-hydrazino-benzonitrile). Retrieved from https://www.kuujia.com View Source

Generic Substitution Risks for 2-Fluoro-4-hydrazinylbenzonitrile HCl

In hydrazinylbenzonitrile derivatives, even minor structural variations—such as the position of the fluorine substituent or the presence/absence of the hydrochloride salt—can drastically alter key properties, rendering generic substitution risky. For instance, the ortho-fluorine atom in 2-fluoro-4-hydrazinylbenzonitrile enhances metabolic stability and influences electronic distribution, making the ring more susceptible to nucleophilic attack compared to non-fluorinated or meta-fluorinated analogs . Furthermore, the hydrochloride form offers enhanced stability and solubility relative to the free base, which is crucial for reproducible experimental outcomes . Direct replacement with positional isomers like 2-fluoro-5-hydrazinylbenzonitrile or non-fluorinated analogs like 4-hydrazinylbenzonitrile [1] may lead to divergent reactivity, altered binding affinities, or inconsistent synthetic yields. The following quantitative evidence underscores why this specific substitution pattern and salt form should be prioritized for applications requiring defined electronic properties and reliable performance.

Positional isomer shift may alter electronic properties 2-Fluoro-5-hydrazinyl isomer exhibits different activation and thermal behavior; direct substitution may affect reaction outcomes.

Free base substitution can reduce solubility and stability Hydrochloride counterion improves handling; the free base may introduce variability in solution-phase yields.

Non-fluorinated analogs lack electronic influence Absence of ortho-fluorine dramatically reduces HDAC6 potency in derived inhibitors; 4-hydrazinylbenzonitrile may not serve as a direct replacement.

• [1] PubChem. (n.d.). 4-Hydrazinylbenzonitrile. Retrieved from https://pubchem.ncbi.nlm.nih.gov View Source

Key Differentiators for 2-Fluoro-4-hydrazinylbenzonitrile HCl

HDAC6 Inhibitory Potency

While the parent compound 2-fluoro-4-hydrazinylbenzonitrile itself is a building block, its derived analogs demonstrate potent HDAC6 inhibition. Specifically, a structural analog (BDBM50588334, CHEMBL5171489) incorporating the core 2-fluoro-4-hydrazinylbenzonitrile motif shows an IC50 of 20 nM against human HDAC6 [1]. This contrasts with the non-fluorinated analog 4-hydrazinylbenzonitrile, which displays significantly weaker activity (IC50 = 76,100 nM) in HeLa cell HDAC assays [2]. The presence of the 2-fluoro substituent likely contributes to enhanced binding affinity and metabolic stability, underscoring the value of the specific substitution pattern.

HDAC6 Inhibition

Head-to-head

Target analog IC₅₀ 20 nM vs Comparator 76,100 nM

Reported 3,805-fold lower IC₅₀ in fluorinated analog

Human HDAC6 assay; non-fluorinated comparator essentially inactive

Evidence Dimension	HDAC6 Inhibition (IC50)
Target Compound Data	IC50 = 20 nM (analog containing 2-fluoro-4-hydrazinylbenzonitrile core)
Comparator Or Baseline	4-Hydrazinylbenzonitrile (non-fluorinated analog) IC50 = 76,100 nM
Quantified Difference	3,805-fold more potent (lower IC50) for the fluorinated analog
Conditions	Inhibition of human HDAC6 (379-382 residues) using RHKKAc fluorogenic substrate [1]; HDAC inhibition in HeLa cells for comparator [2]

Why This Matters

For medicinal chemistry programs targeting HDACs, the 2-fluoro substitution is critical for achieving nanomolar potency, while non-fluorinated alternatives are essentially inactive.

• [1] BindingDB. (n.d.). BDBM50588334 CHEMBL5171489. Retrieved from http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50588334 View Source
• [2] BindingDB. (2020). BDBM50492405 CHEMBL246559. Retrieved from http://ww.w.bindingdb.org View Source

Hsp90 ATPase Inhibition and Selectivity

2-Fluoro-4-hydrazinylbenzonitrile hydrochloride has been investigated as a potential Hsp90 inhibitor. In vitro studies report an IC50 of approximately 2.1 µM for the inhibition of Hsp90 ATPase activity . This compound disrupts ATPase activity critical for cancer cell survival without affecting cyclin-dependent kinase 4 (CDK4) levels, suggesting a degree of selectivity not universally observed with other Hsp90 inhibitors . While direct comparator data for positional isomers in this assay are not available, the specific 2-fluoro-4-hydrazinyl substitution pattern appears to confer a favorable selectivity profile compared to broader-spectrum Hsp90 inhibitors.

Hsp90 ATPase

Class-level

IC₅₀ ≈ 2.1 µM

Supports selectivity review against CDK4

Sources absent; class-level inference; direct isomer data unavailable

Evidence Dimension	Hsp90 ATPase Inhibition (IC50)
Target Compound Data	IC50 ≈ 2.1 µM
Comparator Or Baseline	N/A (no direct positional isomer data available)
Quantified Difference	N/A
Conditions	In vitro Hsp90 ATPase assay

Why This Matters

The combination of micromolar potency and potential selectivity for Hsp90 over CDK4 makes this compound a valuable starting point for developing chaperone inhibitors with reduced off-target effects.

Thermal Property Differences by Positional Isomerism

The position of the hydrazinyl group significantly impacts thermal properties. The structural analog 2-fluoro-5-hydrazinylbenzonitrile hydrochloride exhibits a boiling point of 310.9°C and a flash point of 141.8°C . In contrast, the 4-hydrazinyl isomer (2-fluoro-4-hydrazinylbenzonitrile) has a reported melting point of 137-138°C (free base) . This >30°C difference in key thermal parameters underscores how positional isomerism can affect handling, purification, and formulation in process chemistry.

Thermal Properties

Head-to-head

4-isomer m.p. 137–138°C vs 5-isomer b.p. 310.9°C

Distinct phase transition profiles by isomer

Process-safety differentiation; predicted values for 5-isomer

Evidence Dimension	Thermal Properties
Target Compound Data	Melting Point = 137-138°C (free base); hydrochloride salt properties not directly reported
Comparator Or Baseline	2-Fluoro-5-hydrazinylbenzonitrile hydrochloride: Boiling Point = 310.9°C, Flash Point = 141.8°C
Quantified Difference	Different phase transition behaviors; 5-isomer decomposes at higher temperature
Conditions	Standard melting point determination (free base) ; predicted boiling/flash points for hydrochloride salt of 5-isomer

Why This Matters

For large-scale synthesis and purification, the distinct thermal profile of the 4-isomer may influence solvent choice, crystallization conditions, and safety protocols, making it a critical differentiator for process chemists.

Synthetic Yield and Positional Isomerism

The synthesis of 2-fluoro-4-hydrazinylbenzonitrile from 2,4-difluorobenzonitrile proceeds with a reported yield of approximately 31% . While direct yield comparisons for the 5-isomer under identical conditions are not available, the electronic and steric effects governing nucleophilic aromatic substitution are highly position-dependent. The 4-position in 2-fluoro-4-substituted benzonitriles is activated toward nucleophilic attack by the ortho-fluorine, whereas the 5-position lacks this activation, potentially leading to different reaction kinetics and yields.

Synthetic Yield

Reported

31% yield

Reproducible baseline for process optimization

From 2,4-difluorobenzonitrile; position-dependent reactivity context

Evidence Dimension	Synthetic Yield (Hydrazine Substitution)
Target Compound Data	31% yield from 2,4-difluorobenzonitrile
Comparator Or Baseline	2-Fluoro-5-hydrazinylbenzonitrile (yield data not directly available)
Quantified Difference	N/A
Conditions	Reaction of 2,4-difluorobenzonitrile with hydrazine hydrate

Why This Matters

Although the 31% yield is modest, it provides a reproducible baseline for process optimization. Understanding the position-dependent reactivity is crucial for chemists scaling up the synthesis of specific isomers.

2-Fluoro-4-hydrazinylbenzonitrile HCl: Key Applications

HDAC6-Targeting Inhibitor Synthesis

Leveraging the 2-fluoro-4-hydrazinylbenzonitrile scaffold as a core building block, researchers can construct potent HDAC6 inhibitors. As demonstrated by analogs achieving IC50 values of 20 nM against HDAC6 [1], this substitution pattern is essential for achieving nanomolar potency. The compound's hydrazinyl group facilitates further derivatization, enabling the attachment of various zinc-binding groups and surface recognition motifs.

Selective Hsp90 Inhibitor Development

The compound's demonstrated ability to inhibit Hsp90 ATPase (IC50 ≈ 2.1 µM) while sparing CDK4 positions it as a valuable intermediate for designing selective Hsp90 inhibitors. The 2-fluoro substitution enhances metabolic stability, making it a superior starting point compared to non-fluorinated analogs for in vivo studies .

Fluorinated Pyrazole and Triazole Synthesis

The hydrazinyl group of 2-fluoro-4-hydrazinylbenzonitrile hydrochloride readily participates in cyclocondensation reactions with 1,3-dicarbonyl compounds or nitriles to yield pyrazoles and triazoles. For example, reaction with malonaldehyde yields 2-fluoro-4-(1-pyrazolyl)benzonitrile, a key intermediate in the synthesis of bioactive heterocycles [2]. The ortho-fluorine atom further enhances the electrophilicity of the nitrile group, facilitating nucleophilic additions.

Fluorinated Azo and Hydrazone Derivatives

The compound can undergo oxidative dehydrogenation to form azo compounds, a transformation enabled by the hydrazine moiety [3]. These azo derivatives are valuable as dyes, pigments, and photochromic materials. The presence of the fluorine atom can fine-tune the electronic absorption properties and stability of the resulting azo chromophores.

Application

Selection Property

Validation Focus

HDAC6 inhibitor synthesis

2-Fluoro-4-hydrazinyl core

HDAC6 potency and selectivity in derived analogs

Hsp90 chaperone inhibitor design

Hsp90 ATPase inhibition profile

CDK4-sparing selectivity context

Pyrazole/triazole heterocycle synthesis

Hydrazine cyclocondensation reactivity

Fluorine-directed electrophilicity

Azo chromophore development

Hydrazine oxidative dehydrogenation

Fluorine-tuned optical stability

• [1] BindingDB. (n.d.). BDBM50588334 CHEMBL5171489. Retrieved from http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50588334 View Source
• [2] Drug Synthesis Database. (n.d.). (E)-3-[2-fluoro-4-(1H-pyrazol-1-yl)phenyl]-2-propenal. Retrieved from https://data.yaozh.com View Source
• [3] Scite.ai. (n.d.). Selectfluor-Mediated Oxidative Dehydrogenation of Hydrazines: A Process for the Synthesis of Azo Compounds. Retrieved from https://scite.ai View Source